4-cyano-N-(2-methyl-1,3-dioxoisoindol-4-yl)benzamide

• IUPAC Name: 4-cyano-N-(2-methyl-1,3-dioxoisoindol-4-yl)benzamide
• InChI: InChI=1S/C17H11N3O3/c1-20-16(22)12-3-2-4-13(14(12)17(20)23)19-15(21)11-7-5-10(9-18)6-8-11/h2-8H,1H3,(H,19,21)
• InChI Key: PWWDZGKLZJMPRS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C1=O)C(=CC=C2)NC(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C17H11N3O3
• Molecular Weight: 305.29 g/mol

Description

Synthesis Analysis

The synthesis of cyanoacetamides, which are considered one of the most important precursors for heterocyclic synthesis, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives.

Molecular Structure Analysis

The molecular structure of “4-cyano-N-(2-methyl-1,3-dioxoisoindol-4-yl)benzamide” can be represented by the formula C17H11N3O3. Further analysis of the molecular structure would require more specific information or advanced analytical techniques.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds. The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions.

Scientific Research Applications

Heterocyclic Synthesis and Medicinal Chemistry

The cyanoacetamide moiety in this compound serves as a versatile building block for heterocyclic synthesis. Researchers have exploited its reactivity to create novel heterocyclic structures. By reacting with common bidentate reagents, such as amines, it forms diverse heterocyclic compounds. .

Retinoic Acid Receptor-Related Orphan Receptor C2 (RORC2) Modulation

Recent studies have identified 4-cyano-N-(2-methyl-1,3-dioxoisoindol-4-yl)benzamide as a potent, selective, and orally bioavailable inverse agonist for RORC2. RORC2 plays a crucial role in immune regulation and inflammation. .

Mechanism of Action

Target of Action

The compound 4-cyano-N-(2-methyl-1,3-dioxoisoindol-4-yl)benzamide is a derivative of indole . Indole derivatives are known to bind with high affinity to multiple receptors , which suggests that this compound may also interact with various targets.

Mode of Action

Indole derivatives are known to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may interact with its targets to induce a range of biological effects.

Biochemical Pathways

Given the broad spectrum of biological activities associated with indole derivatives , it is likely that this compound affects multiple biochemical pathways.